Cas no 959918-41-3 (1-Methylazetidin-3-amine dihydrochloride)

• Product Name: 1-Methylazetidin-3-amine dihydrochloride
• CAS No: 959918-41-3
• MF: C₄H₁₂Cl₂N₂
• MW: 159.057478904724
• CID: 797094
• PubChem ID: 44784901
• Update Time: 2025-06-11

1-Methylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylazetidin-3-amine dihydrochloride
• L-CARNITINE MAGNESIUM CITRATE
• 1-methyl-azetidin-3-ylamine dihydrochloride
• 3-Amino-1-N-methyl-azetidine 2HCl
• 3-Amino-1-N-methyl-azetidine dihydrochloride
• 1-methylazetidin-3-amine;dihydrochloride
• 3-Amino-1-methylazetidine Dihydrochloride
• A894291
• SCHEMBL1675977
• AS-36709
• SY022763
• 1-Methylazetidin-3-amine--hydrogen chloride (1/2)
• 1-Methylazetidin-3-amine 2HCl
• DTXSID00660688
• MFCD07366633
• 959918-41-3
• SB50726
• 1-methylazetidin-3-amine bis-hydrochloride
• CS-0172433
• 1-Methylazetidin-3-aminedihydrochloride
• 1-methylazetidin-3-amine-2HCl
• 3-Amino-1-N-methylazetidine dihydrochloride
• A13710
• 1139634-75-5
• FT-0691133
• 3-amino-1-n-methyl azetidine dihydrochloride
• 3-Amino-1-N-methyl-azetidine DiHCl
• AMY4272
• AC-9132
• EN300-225235
• 3-Amino-1-n-methylazetidine 2HCl
• 3-Azetidinamine, 1-methyl-, hydrochloride (1:2)
• 1-methylazetidin-3-ylamine dihydrochloride
• 3-amino-1-N-Methyl-azetidine dihydrochloride, AldrichCPR
• Z1741969265
• AKOS015899822
• 1-Methylazetidin-3-amine 2 HCl
• VVNBEYKDTSEYRZ-UHFFFAOYSA-N

• Inchi： 1S/C4H10N2.2ClH/c1-6-2-4(5)3-6;;/h4H,2-3,5H2,1H3;2*1H
• InChI Key： VVNBEYKDTSEYRZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CC(C1)N

Computed Properties

• Exact Mass: 158.03800
• Monoisotopic Mass: 158.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 47.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 1.50130

1-Methylazetidin-3-amine dihydrochloride Security Information

• Hazard Category Code： 36/37/38-41-37/38-25
• Safety Instruction： 26-36/37/39-45-39
• Hazardous Material Identification：

Additional information on 1-Methylazetidin-3-amine dihydrochloride

Comprehensive Overview of 1-Methylazetidin-3-amine dihydrochloride (CAS No. 959918-41-3)

1-Methylazetidin-3-amine dihydrochloride (CAS No. 959918-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its azetidine ring structure, is widely utilized as a building block in the synthesis of bioactive molecules. Its unique chemical properties, including the presence of a primary amine group and methyl substitution, make it a versatile intermediate in drug discovery and development. Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory agents.

The growing interest in 1-Methylazetidin-3-amine dihydrochloride is reflected in its frequent appearance in scientific literature and patent applications. Its CAS No. 959918-41-3 serves as a critical identifier for researchers and suppliers, ensuring precise communication across global databases. The compound’s dihydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. As the demand for small molecule therapeutics rises, this compound is poised to play a pivotal role in advancing medicinal chemistry projects.

One of the key reasons for the popularity of 1-Methylazetidin-3-amine dihydrochloride is its relevance to current drug discovery trends. With the pharmaceutical industry focusing on targeted therapies and personalized medicine, the need for high-quality intermediates like this compound has surged. Its azetidine scaffold is particularly valuable in designing molecules with improved pharmacokinetic properties, such as enhanced bioavailability and reduced metabolic degradation. These attributes align with the industry’s shift toward next-generation therapeutics.

In addition to its pharmaceutical applications, 1-Methylazetidin-3-amine dihydrochloride is also studied for its potential in material science. The azetidine ring can serve as a functional group in polymers and coatings, contributing to the development of advanced materials with tailored properties. This dual applicability underscores the compound’s versatility and broadens its appeal across multiple scientific disciplines. Researchers are actively investigating its role in creating smart materials and biocompatible coatings.

The synthesis and handling of 1-Methylazetidin-3-amine dihydrochloride require adherence to stringent quality control protocols. Given its importance in high-value research, suppliers must ensure the compound’s purity and consistency. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity. These measures are critical for maintaining the reliability of experimental results and ensuring the compound’s suitability for preclinical studies.

As the scientific community continues to explore the potential of 1-Methylazetidin-3-amine dihydrochloride, its applications are expected to expand further. The compound’s alignment with emerging research areas, such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, highlights its relevance in cutting-edge science. By leveraging its unique chemical features, researchers can unlock new possibilities in therapeutic innovation and material design.

In conclusion, 1-Methylazetidin-3-amine dihydrochloride (CAS No. 959918-41-3) stands as a critical component in modern chemical and pharmaceutical research. Its multifaceted applications, from drug development to advanced materials, make it a compound of enduring interest. As scientific advancements progress, this molecule will undoubtedly remain at the forefront of innovation and discovery.